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Introduction

Flubi-2 is the fluorescent, hydrolyzed product of the membrane-permeant probe Flubida-2.

Flubida-2, a conjugate of biotin and fluorescein diacetate, is a fluorogenic sensor designed for

the targeted measurement of intracellular pH.[1][2] Upon entry into a cell, Flubida-2 is non-

fluorescent until cellular esterases cleave the acetate groups, yielding the pH-sensitive

fluorophore, Flubi-2.[1][3] The fluorescence intensity of Flubi-2 is dependent on the

surrounding pH, making it a valuable tool for assessing the pH of the cytoplasm or specific

organelles. The biotin moiety of Flubida-2 allows for precise localization to cellular regions

expressing avidin or streptavidin fusion proteins, enabling targeted pH measurements.[1][4]

Flubi-2 itself is membrane-impermeant and serves as a standard for calibrating fluorescence

signals to specific pH values.[1][2]

Principle of Action

The utility of Flubida-2 as a targeted intracellular pH sensor is based on a three-step process.

First, the membrane-permeant Flubida-2 probe is loaded into live cells by incubation.[1]

Second, within the cell, ubiquitous intracellular esterases hydrolyze the diacetate groups on the

fluorescein backbone of Flubida-2. This cleavage event renders the molecule, now Flubi-2,

fluorescent.[1][5] Finally, the biotinylated Flubi-2 can bind with high affinity to avidin or
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streptavidin proteins that have been genetically targeted to specific subcellular locations,

allowing for the measurement of pH in discrete intracellular compartments. The fluorescence

emission of the resulting Flubi-2 is pH-dependent, with an increase in fluorescence intensity

corresponding to an increase in pH.[5]

Quantitative Data Summary
The following table summarizes the key quantitative properties of Flubida-2 and its active form,

Flubi-2.

Property Value Reference

Flubida-2

Molecular Weight 812.93 g/mol [1]

Form Off-white solid [1]

Solubility DMSO [1]

Cell Permeability Membrane permeant [1]

Flubi-2 (Hydrolyzed Flubida-2)

Excitation Maximum 492 nm (at pH 9) [1]

Emission Maximum 517 nm (at pH 9) [1]

pKa ~6.5 [1]

Indicator Type Ratiometric [1]

Cell Permeability Membrane impermeant [2]

Experimental Protocols
1. Protocol for Intracellular pH Measurement using Flubida-2

This protocol describes the general procedure for loading cells with Flubida-2 and measuring

intracellular pH.

Materials:
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Flubida-2 probe

Anhydrous Dimethyl Sulfoxide (DMSO)

Phosphate-Buffered Saline (PBS) or other suitable physiological buffer

Cells cultured on an appropriate imaging vessel (e.g., glass-bottom dish, 96-well plate)

Fluorescence microscope or plate reader with appropriate filter sets for fluorescein

(Excitation/Emission ~490/520 nm)

Procedure:

Reagent Preparation:

Prepare a stock solution of Flubida-2 in anhydrous DMSO. For example, dissolve 1 mg of

Flubida-2 in 246 µL of DMSO to obtain a 5 mM stock solution.

Store the stock solution at -20°C, protected from light and moisture.

Cell Preparation:

Culture cells to the desired confluency on a suitable imaging vessel.

For targeted measurements, transfect cells with a vector expressing an avidin or

streptavidin fusion protein targeted to the organelle of interest 24-48 hours prior to the

experiment.

Cell Loading:

On the day of the experiment, allow the Flubida-2 stock solution to warm to room

temperature.

Dilute the Flubida-2 stock solution in a physiological buffer (e.g., PBS) to a final working

concentration. The optimal concentration should be determined empirically but typically

ranges from 1-10 µM.

Remove the cell culture medium and wash the cells once with the physiological buffer.
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Add the Flubida-2 loading solution to the cells and incubate for 15-60 minutes at 37°C.

The optimal loading time will vary depending on the cell type.

After incubation, wash the cells two to three times with the physiological buffer to remove

any excess probe.

Add fresh, pre-warmed physiological buffer to the cells for imaging.

Fluorescence Measurement:

Image the cells using a fluorescence microscope equipped with a filter set appropriate for

fluorescein (e.g., excitation ~490 nm, emission ~520 nm).

Alternatively, measure the fluorescence intensity using a fluorescence plate reader.

Acquire images or readings at different time points as required by the experimental design.

2. Protocol for In Vitro pH Calibration with Flubi-2

This protocol describes how to generate a standard curve to correlate fluorescence intensity

with pH using the hydrolyzed form, Flubi-2.

Materials:

Flubi-2

Anhydrous DMSO

A series of calibration buffers with known pH values (e.g., ranging from pH 5.5 to 8.0)

96-well black, clear-bottom plate

Fluorescence plate reader

Procedure:

Reagent Preparation:

Prepare a stock solution of Flubi-2 in anhydrous DMSO (e.g., 5 mM).
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Prepare a series of calibration buffers with precise pH values.

Standard Curve Preparation:

Dilute the Flubi-2 stock solution to a final concentration (e.g., 1 µM) in each of the

calibration buffers.

Pipette a set volume (e.g., 100 µL) of each Flubi-2-containing calibration buffer into

multiple wells of the 96-well plate to have technical replicates.

Include wells with calibration buffer only (no Flubi-2) to measure background

fluorescence.

Fluorescence Measurement:

Measure the fluorescence intensity of each well using a fluorescence plate reader with

excitation and emission wavelengths appropriate for Flubi-2 (~492 nm and ~517 nm,

respectively).

Data Analysis:

Subtract the average background fluorescence from all measurements.

Plot the average background-corrected fluorescence intensity for each pH value against

the known pH of the calibration buffers.

Fit the data with an appropriate curve (e.g., sigmoidal dose-response) to generate a

standard curve. This curve can then be used to estimate the intracellular pH from the

fluorescence intensity measurements obtained in the cell-based assay.

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b12406869?utm_src=pdf-body
https://www.benchchem.com/product/b12406869?utm_src=pdf-body
https://www.benchchem.com/product/b12406869?utm_src=pdf-body
https://www.benchchem.com/product/b12406869?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12406869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Flubida-2
(Membrane Permeant,

Non-fluorescent)
Cell MembraneDiffusion

Flubida-2
(Intracellular)

Flubi-2
(Fluorescent,
pH-sensitive)

Hydrolysis

Intracellular
Esterases

Targeted Avidin
Fusion Protein

Biotin-Avidin
Binding Localized pH

Measurement

Click to download full resolution via product page

Caption: Mechanism of Flubida-2 activation and targeting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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